Cas no 105960-29-0 (3-Chloro-4-hydroxybenzyl alchol)

• Product Name: 3-Chloro-4-hydroxybenzyl alchol
• CAS No: 105960-29-0
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• CID: 138717
• PubChem ID: 257456
• Update Time: 2025-04-19

3-Chloro-4-hydroxybenzyl alchol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-chloro-4-hydroxy-
• 3-Chloro-4-hydroxybenzyl alchol
• BENZENEMETHANOL,3-CHLORO-4-HYDROXY
• 2-Chlor-4-hydroxymethyl-phenol
• 2-chloro-4-hydroxymethyl-phenol
• 3-Chlor-4.5-bis-(4-chlor-benzylmercapto)-pyridazin
• 3-Chlor-4-hydroxy-benzylalkohol
• 3-chloro-4,5-bis-(4-chloro-benzylsulfanyl)-pyridazine
• 3-chloro-4-hydroxy-benzyl alcohol
• 2-chloro-4-(hydroxymethyl)phenol
• NCIOpen2_001258
• KWFBSEGXKSQRCG-UHFFFAOYSA-N
• 105960-29-0
• EN300-116795
• 3-Chloro-4-hydroxybenzyl alcohol
• Z839172284
• 2-chloro-4-(hydroxymethyl) phenol
• FT-0729059
• NSC-85481
• Benzenemethanol, 3-chloro-4-hydroxy-
• AKOS010948091
• NSC85481
• D88156
• CS-0223829
• AMY38344
• SCHEMBL507053

• MDL： MFCD06202632
• Inchi： 1S/C7H7ClO2/c8-6-3-5(4-9)1-2-7(6)10/h1-3,9-10H,4H2
• InChI Key： KWFBSEGXKSQRCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=C1)O

Computed Properties

• Exact Mass: 158.01300
• Monoisotopic Mass: 158.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.53790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols